Cas no 853681-05-7 (4-chloro-3-cyclopropyl-1H-pyrazolo[3,4-d]pyrimidine)

4-chloro-3-cyclopropyl-1H-pyrazolo[3,4-d]pyrimidine structure
853681-05-7 structure
Product Name:4-chloro-3-cyclopropyl-1H-pyrazolo[3,4-d]pyrimidine
CAS No:853681-05-7
MF:C8H7ClN4
MW:194.620979547501
CID:2143787
PubChem ID:84665808
Update Time:2025-04-21

4-chloro-3-cyclopropyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3-cyclopropyl-1H-pyrazolo[3,4-d]pyrimidine
    • 853681-05-7
    • GHJXWEJXIRJPGG-UHFFFAOYSA-N
    • DB-324954
    • SCHEMBL311474
    • Inchi: 1S/C8H7ClN4/c9-7-5-6(4-1-2-4)12-13-8(5)11-3-10-7/h3-4H,1-2H2,(H,10,11,12,13)
    • InChI Key: GHJXWEJXIRJPGG-UHFFFAOYSA-N
    • SMILES: ClC1C2C(N=CN=1)=NNC=2C1CC1

Computed Properties

  • Exact Mass: 194.0359239Da
  • Monoisotopic Mass: 194.0359239Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.5Ų
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